Cas no 599-04-2 ((3R)-3-hydroxy-4,4-dimethyloxolan-2-one)

(3R)-3-hydroxy-4,4-dimethyloxolan-2-one Properties

Names and Identifiers

• (R)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one
• D-Pantolactone
• (3R)-3-hydroxy-4,4-dimethyloxolan-2-one
• (R)-(-)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (R)-(-)-Pantolactone
• (R)-Pantolacton
• D-(-)-PANTOLACTONE
• D-(-)-Pantolactone-d
• D-(?)-Pantolactone
• D-Pantoyl lactone
• Pantolactone
• D-(-)-2-Hydroxy-3,3-dimethyl-γ-butyrolactone
• D-(-)-Pantoyl Lactone
• Dihydro-4,4-dimethyl-3-hydroxy-2(3H)-furanone
• alpha-hydroxy-beta,beta-dimethyl-gamma-butyrolactone
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-,(R)-
• Pantoyl lactone
• Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• +Expand

• MDL： MFCD00005392
• InChIKey： SERHXTVXHNVDKA-BYPYZUCNSA-N
• Inchi： 1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3/t4-/m0/s1
• SMILES： CC1(C)COC(=O)[C@@H]1O
• BRN： 80957

Computed Properties

• Exact Mass: 130.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.063
• Heavy Atom Count: 9
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: -0.06970
• PSA: 46.53000
• Merck: 7013
• Refractive Index: -50.8 ° (C=2, H2O)
• Water Partition Coefficient: almost transparency
• Boiling Point: 120-122 °C/15 mmHg(lit.)
• Melting Point: 91 °C (lit.)
• Flash Point: 120-122°C/15mm
• Color/Form: Hygroscopic crystals.
• Solubility: Soluble in water, ethanol, ether, chloroform
• Sensitiveness: Hygroscopic
• Optical Activity: [α]25/D −49.8°, c = 2 in H2O
• Density: 1.1066 (rough estimate)

(3R)-3-hydroxy-4,4-dimethyloxolan-2-one Security Information

• WGK Germany：1
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD2925)
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

(3R)-3-hydroxy-4,4-dimethyloxolan-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%